ABSTRACTThis three years field study examined the influence of application rates of manure from sheep and goat (S/G) and their mixture with wood-based or farm yard manure-based biochars (FYMB) on growth performance of Foeniculum vulgare (fennel) and Cuminum cyminum (cumin). The fertilizer amendment rates were 1.66, 3.32 and 6.64 t ha−1, which were applied for three consecutive years in field. The nitrogen (N) and phosphorus (P), nitrogen use efficiency (NUE) and phosphorus use efficiency (PUE) in seeds and stover of test crops were analyzed for third year cropping only. Results demonstrated that in general, fertilizers did not influence yield of first and second year crops. The significant (P ≤ 0.05) positive influences of organic fertilizers were observed for third year crops and were of higher magnitude for C. cyminum than F. vulgare (126–306.6% increase for C. cyminum and 24.5–48.4% increase for F. vulgare than control). As compared to S/G applied at 6.64 t ha−1 rate, its co-amendment with wood-derived biochar at all application rates significantly reduced P in seeds; whereas, its co-amendment with both biochar types and at all application rates significantly reduced P in the stover of F. vulgare (Table 3; P ≤ 0.05). For the crop C. cyminum, there was no difference between treatments for the concentration of P in stover. The phosphorus use efficiency (PUE) of stover of F. vulgare was significantly improved by 80–108% and by 60–79% in response to the application of S/G and its co-amendment with FYMB respectively than control. The PUE of seeds of F. vulgare was increased by 100% than control in response to the co-amendment of manure with wood-derived biochar at high application rate (P ≤ 0.05). More profound significant improvement in PUE was observed for third year crop of C. cyminum, as most of the treatments improved PUE of seeds by171 – 561% and stover by 196–294% than control with no significant differences between fertilizer treatments. Results show no relationship between fertilizer application rates and life history trait of crops in space and time, since there was non-consistent and in general non-significant differences between fertilizer treatments for both crops.

ABSTRACTThe Global Solar Ultraviolet (UV) Index provides limited information on health effects due to over-exposure. This study investigated the change in skin physiology in response to solar UV irradiation and the protective efficacy of a sunscreen. Fourteen female participants were divided into two groups, sunscreen users and non-users, and for 8 weeks they received solar irradiation and were monitored for change in the erythema-index (E-index), melanin-index, skin capillary blood flow, skin moisture, transepidermal water loss (TEWL), and skin temperature. The E-index and TEWL responded proportionally to solar radiation and could serve as indices of acute health effects from UV exposure. In the sun-radiated area, the E-index and TEWL measured on the forearm of the non-users were 111.3% and 138.4% of the levels determined for the users, respectively. Although thermal sensation and thermo-physiology were correlated, physiological monitoring was preferred over thermal sensation survey in evaluating the impact of solar UV irradiation.

ABSTRACTThis research aimed to evaluate the effectiveness of microalgae Dunaliella salina in the biodegradation process of oxidized oxium and HDPE plastics. Microalgae and microplastic interactions were evaluated in two 1 L glass bioreactors containing D. salina with oxium microplastics and oxidized HDPE at various concentrations (100 mg/500 mL, 200 mg/500 mL, and 300 mg/500 mL) for 15 d. The results showed a more significant decrease in alkene functional groups in oxium plastics than in HDPE. In addition, there was a change in the oxium functional group with the formation of carbonyl, ether, and primary alcohol. The growth rate of D. salina decreased significantly after interaction with oxidized HDPE microplastics compared to oxium interaction. We established that oxium plastics have a faster biodegradation ability owing to the addition of additives to the plastic. However, oxidation pre-treatment with H2O2 on HDPE plastic can also accelerate the plastic degradation process.

ABSTRACTUiO-66 (Zr-MOF) metal-organic framework was successfully synthesized by the solvothermal method and characterized using FTIR, PXRD and TGA. Its ability to remove Malathion, 2,4-Dichlorophenoxyacetic acid (2,4-D) and a mixture of the two from an aqueous solution was studied. Effects of different experimental parameters (pH, adsorbent dose, contact time, speed of agitation and initial pesticide concentrations) were studied. Adsorption isotherm study revealed that the equilibrium data well fitted the Freundlich, Langmuir and Jovanovic isotherm models. Similarly, the kinetics study showed that the pseudo-first-order model gave the best fitting. Thermodynamic study indicated that the adsorption process was spontaneous and exothermic. To evaluate the matrix effect, tap water samples were spiked with standard solutions of the analytes and recoveries in the range of 70–120% were obtained. Based on the findings of the present study, UiO-66 (Zr-MOF) could be taken as a promising adsorbent for the removal of pesticides from aqueous samples

ABSTRACTIn this study, we investigated the effect of Cd on the ovaries of the freshwater leech Limnatis nilotica and the ability of salicylic acid (SA) treatment to alleviate the Cd harmful effects. Our results showed that Cd treatment increased the level of oxidative stress leading to severe alterations in histopathological and biochemical indexes. Cd exposure was found to induce a substantial increase in malondialdehyde (MDA) and hydrogen peroxidase (H2O2) contents as well as an impairment in catalase (CAT) and Glutathione peroxidase (GPx) activities. These findings are thoroughly supported by histopathological evidence which showed several modifications in the ovary cord organization. However, SA addition reduced the toxic effect of Cd-exposure through decreasing MDA and H2O2 levels, the regulation of enzymatic and nonenzymatic antioxidant mechanism pathways leading to the alleviation of the histopathological lesions. These results suggest that SA can prevent damage under Cd toxicity in the leech ovaries.

ABSTRACTContamination by hexavalent chromium [Cr (VI)] poses a threat to groundwater quality and its detection at point source is essential to provide early mitigating solutions. In this work, we report the fabrication of paper-based sensing system embedded with a novel nano-chromogenic complex having spherical gold nanoparticles modified with 1,5-diphenylcarbazide dye. This Au-DPC Functionalized paper strip develops pink color in <2 sec upon interaction with Cr (VI). With the developed optical fiber device a limit of detection of 0.02 ppm was achieved within a linear range of 0.01–0.4 ppm. RGB color analysis and data driven predictive modelling (KNN-model) demonstrated highest balanced accuracy score of 0.833 and cross validation accuracy of 0.714. Further, the portable optical fiber-based device offers advantages such as real-time monitoring, remote sensing capabilities, and the ability to integrate with existing optical systems for enhanced detection and analysis.

ABSTRACTSteam disinfection is a trusted method of decontamination and leave no residues, but yet has not been commonly applied for hospitals environment decontamination, hence we aimed to evaluate whether steam mop is an effective device for against pathogens on natural contaminated hospital floors (polyvinyl chloride, PVC) and artificially contaminated (Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, Acinetobacter baumannii and Candida albicanson) PVC and cloth. The number of microorganisms was significantly reduced after the procedure (p < 0.05) on all hospital floors. Steaming for 15, 10 and 5 seconds could achieve full elimination of all high-, moderate-, and low concentration microorganisms on PVC, respectively, whereas 10, 5 and 10 seconds for cloth. High-, moderate-, and low concentrations microorganism on PVC were completely killed after the first, second and third routine mopping respectively. These results imply that steam mop could be an efficient and environment-friendly alternative for hospitals floors and cloth towels disinfection.

ABSTRACTA potential plant species suitable for As bioaccumulation and phytoremediation of water environments could be the macrophyte Berula erecta. The objective of the present study was to investigate the effect of arsenate (As(V), C2H6AsNaO2∙3 H2O), predominant in freshwater systems, on the growth, development and low molecular weight thiols of Berula erecta under controlled tissue culture conditions in vitro. Uptake of total arsenate increased with increasing arsenate treatments, at a higher percentage in the roots than in the aboveground parts of the plants. Lower concentrations of As(V) (0.1, 1, 10 mg L−1) had a positive effect on growth, dry weight, length of roots and shoots and number of buds. High concentrations of arsenate (50 and 100 mg As(V) L−1) significantly inhibited all growth parameters and decreased the photochemical efficiency of PSII. Evaluation of thiols revealed the critical As level (146 µg g−1 DW; 50 mg As(V) L−1 treatment) above which the As concentration can be toxic.

ABSTRACTIn this study, we investigated the phytotoxicity of gold nanoclusters (AuNCs) on seed germination capacity, physiological response to stress and uptake, and the transport of gold nanomaterials in broad beans. Although similar findings were observed for AuNCs on broad bean root tip cells between micronucleus assays and traditional phytotoxicity experiments, the former was more sensitive and rapid. At experimental concentrations of 0–200 mg/L, the toxicity performance of broad bean seedlings showed an overall positive correlation with the concentration of AuNCs. AuNCs posed a potential risk to the environment at a concentration of 20 mg/L. Moreover, studies on the uptake and transport of gold nanomaterials showed that the smaller the particles entering the bean, the higher the transport coefficient, while materials not entering the bean were mainly adsorbed on the root surface of the bean seedlings by competition with potassium ions.

ABSTRACTFlocculants agglomerate suspended microalgae cells, while cost and toxicity have led to the increased use of bio-flocculants. In this experiment, Chlorella pyrenoidosa was gathered by utilizing bio-flocculants from discarded clam shells. At pH 8, 0.2 mg/mL of bio-flocculant clam shell, 0.1 mg/mL of cationic inducer, and 240 rpm of mixing achieved 91.87 % flocculation efficiency and 458.1 mg of recovered biomass. Calcium ions in bio-flocculants are the main contributor to Chlorella pyrenoidosa flocculation, employing charge neutralization and sweeping as flocculation mechanisms. Zn2+ salt boosts flocculation by neutralizing the functional group's negative charge. The R2 values of 0.8969 and 0.8894 for harvesting efficiency and recovered biomass reflect the model's predictive power. XRD exhibited faint, indistinct peaks with considerable noise, indicating that the chitosan bioflocculant did not have a crystalline structure and that Chlorella had become fibrillar. Response Surface Methodology approach, which promotes flocculation, improves water reuse and microalgae harvesting.